![molecular formula C3H7F2N B3054404 (2,2-Difluoroethyl)(methyl)amine CAS No. 60168-06-1](/img/structure/B3054404.png)
(2,2-Difluoroethyl)(methyl)amine
Overview
Description
“(2,2-Difluoroethyl)(methyl)amine” is a chemical compound that falls under the category of amines . Amines are derivatives of ammonia, in which one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group .
Synthesis Analysis
The synthesis of amines like “(2,2-Difluoroethyl)(methyl)amine” can be achieved through various methods. One common method is the nucleophilic substitution of alkyl halides by ammonia or other amines . Another method involves the reductive amination of aldehydes or ketones .Molecular Structure Analysis
The molecular structure of “(2,2-Difluoroethyl)(methyl)amine” consists of a carbon chain with two fluorine atoms attached to the second carbon atom and a methylamine group attached to the end of the chain . The nitrogen atom in amines is typically sp3 hybridized, forming a tetrahedral geometry .Chemical Reactions Analysis
Amines, including “(2,2-Difluoroethyl)(methyl)amine”, can undergo a variety of chemical reactions. These include reactions with acyl chlorides to form amides , and substitution and elimination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of amines like “(2,2-Difluoroethyl)(methyl)amine” can vary. Amines generally have boiling points that are higher than those of comparable alkanes and ethers due to their ability to form hydrogen bonds . They are also known for their characteristic smell .Scientific Research Applications
Medicinal Chemistry
The 2,2-difluoroethyl group is an important lipophilic hydrogen bond donor in medicinal chemistry . The incorporation of electronegative fluorine atoms allows for lipophilicity modulation and increases the acidity of the proton, tuning drug target affinity and specificity . Furthermore, the C–F bonds can impart metabolic stability, making the difluoroethyl group a stable bioisostere for alcohol, ether, thiol, amine, and amide pharmacophores .
Drug Synthesis
This compound has been used in the synthesis of various drugs. For example, it allows access to a wide range of 2,2-difluoroethylated nucleophiles, including the drugs Captopril, Normorphine, and Mefloquine .
Hypervalent Iodine Strategy
A recent study demonstrated electrophilic 2,2-difluoroethylation of thiol, amine, and alcohol nucleophiles with a hypervalent iodine reagent, (2,2-difluoro-ethyl)(aryl)iodonium triflate, via a proposed ligand coupling mechanism . This transformation offers a complementary strategy to existing 2,2-difluoroethylation methods .
Material Science
Fluorinated compounds, including those with the difluoroethyl group, have important applications in materials science . They can be used to create properties that are not found in biologically available molecules and to improve the physicochemical properties of compounds .
Agrochemistry
In agrochemistry, fluorinated compounds are often used due to their unique properties . The difluoroethyl group could potentially be used in the design and synthesis of new agrochemicals .
Chemical Synthesis
The development of innovative synthetic methods for the introduction of fluorinated groups into small molecules is an important research area . The difluoroethyl group has recently become popular as a lipophilic hydrogen bond donor .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,2-difluoro-N-methylethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7F2N/c1-6-2-3(4)5/h3,6H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFIDWKHKCDJLQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7F2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50632916 | |
Record name | 2,2-Difluoro-N-methylethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50632916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
95.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60168-06-1 | |
Record name | 2,2-Difluoro-N-methylethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50632916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-difluoro-N-methylethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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